Cas no 1697785-04-8 (2-(isoquinolin-8-yl)butanoic acid)

• Product Name: 2-(isoquinolin-8-yl)butanoic acid
• CAS No: 1697785-04-8
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5950246
• PubChem ID: 103144049
• Update Time: 2025-10-30

2-(isoquinolin-8-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(isoquinolin-8-yl)butanoic acid
• EN300-1138723
• 1697785-04-8

• Inchi： 1S/C13H13NO2/c1-2-10(13(15)16)11-5-3-4-9-6-7-14-8-12(9)11/h3-8,10H,2H2,1H3,(H,15,16)
• InChI Key： CQVXBULAVJGCSK-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=CC=C2C=CN=CC=12)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 2-(isoquinolin-8-yl)butanoic acid

2-(Isoquinolin-8-yl)Butanoic Acid: A Comprehensive Overview

2-(Isoquinolin-8-yl)Butanoic Acid, also known by its CAS number 1697785-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of isoquinoline, a heterocyclic aromatic compound, with a butanoic acid moiety, creating a unique chemical entity with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further highlighted its structural versatility and functional diversity.

The isoquinoline core of 2-(Isoquinolin-8-yl)Butanoic Acid is a well-known scaffold in medicinal chemistry, often associated with bioactive properties. The substitution at the 8-position of isoquinoline with a butanoic acid group introduces additional functional complexity, potentially enhancing its interactions with biological targets. Researchers have explored the synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic aromatic substitutions. These methods not only demonstrate the feasibility of large-scale production but also pave the way for further structural modifications to optimize its pharmacokinetic profiles.

Recent studies have focused on the pharmacological properties of 2-(Isoquinolin-8-yl)Butanoic Acid. In vitro assays have revealed its potential as an inhibitor of certain enzyme targets, such as histone deacetylases (HDACs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. Additionally, computational docking studies have provided insights into its binding modes and interactions with protein receptors, suggesting that it may serve as a lead compound for drug development.

The integration of 2-(Isoquinolin-8-yl)Butanoic Acid into advanced drug delivery systems has also been explored. Its amphiphilic nature, resulting from the combination of hydrophobic isoquinoline and hydrophilic carboxylic acid groups, makes it a candidate for self-assembling structures such as micelles or nanoparticles. These systems could enhance its solubility and bioavailability, addressing common challenges in drug formulation.

In terms of material science applications, the compound's structural rigidity and conjugated system suggest potential uses in organic electronics. Researchers have investigated its ability to form ordered thin films and its role in enhancing charge transport properties in organic semiconductors. These findings underscore the compound's versatility beyond traditional pharmaceutical applications.

The synthesis of 2-(Isoquinolin-8-yl)Butanoic Acid has been optimized to improve yield and purity. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process. These advancements not only reduce costs but also minimize environmental impact, aligning with current green chemistry initiatives.

In conclusion, 2-(Isoquinolin-8-yl)Butanoic Acid represents a promising compound with diverse applications across multiple disciplines. Its structural features, combined with cutting-edge research findings, position it as a valuable tool for advancing both therapeutic development and materials innovation. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in scientific progress.